Cas no 672904-14-2 (6-ethylchroman-4-one)
6-ethylchroman-4-one structure
Product Name:6-ethylchroman-4-one
CAS No:672904-14-2
MF:C11H12O2
MW:176.211783409119
MDL:MFCD11518791
CID:1115777
PubChem ID:21390966
Update Time:2024-10-28
6-ethylchroman-4-one Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-benzopyran-4-one, 6-ethyl-2,3-dihydro-
- 6-ethyl-2,3-dihydro-4H-1-Benzopyran-4-one
- 6-Ethyl-2,3-dihydro-4H-chromen-4-one
- FT-0709471
- WS-01492
- N12278
- 672904-14-2
- 6-ETHYLCHROMAN-4-ONE
- MFCD03789268
- AM9406
- A19047
- 6-ethyl-3,4-dihydro-2H-1-benzopyran-4-one
- EN300-75773
- SCHEMBL8278098
- Methyl4-(trifluoromethyl)benzoylacetate
- 6-ethyl-2,3-dihydrochromen-4-one
- 6-ETHYL-2,3-DIHYDRO-1-BENZOPYRAN-4-ONE
- DB-073860
- 6-ethylchroman-4-one
-
- MDL: MFCD11518791
- Inchi: 1S/C11H12O2/c1-2-8-3-4-11-9(7-8)10(12)5-6-13-11/h3-4,7H,2,5-6H2,1H3
- InChI Key: RIOPQFHGBYBLIQ-UHFFFAOYSA-N
- SMILES: O1CCC(C2C=C(C=CC1=2)CC)=O
Computed Properties
- Exact Mass: 176.083729621g/mol
- Monoisotopic Mass: 176.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 26.3Ų
6-ethylchroman-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B126373-100mg |
6-ethylchroman-4-one |
672904-14-2 | 100mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B126373-500mg |
6-ethylchroman-4-one |
672904-14-2 | 500mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B126373-1g |
6-ethylchroman-4-one |
672904-14-2 | 1g |
$ 295.00 | 2022-06-07 | ||
| abcr | AB201383-500 mg |
6-Ethylchroman-4-one; . |
672904-14-2 | 500mg |
€78.50 | 2023-05-07 | ||
| Ambeed | A313662-100mg |
6-Ethylchroman-4-one |
672904-14-2 | 95% | 100mg |
$85.0 | 2025-04-17 | |
| Ambeed | A313662-250mg |
6-Ethylchroman-4-one |
672904-14-2 | 95% | 250mg |
$126.0 | 2025-04-17 | |
| Ambeed | A313662-1g |
6-Ethylchroman-4-one |
672904-14-2 | 95% | 1g |
$312.0 | 2025-04-17 | |
| eNovation Chemicals LLC | Y1106915-5g |
6-ethylchroman-4-one |
672904-14-2 | 95% | 5g |
$1100 | 2024-07-23 | |
| Enamine | EN300-75773-0.05g |
6-ethyl-3,4-dihydro-2H-1-benzopyran-4-one |
672904-14-2 | 95.0% | 0.05g |
$43.0 | 2025-02-24 | |
| Enamine | EN300-75773-0.1g |
6-ethyl-3,4-dihydro-2H-1-benzopyran-4-one |
672904-14-2 | 95.0% | 0.1g |
$64.0 | 2025-02-24 |
6-ethylchroman-4-one Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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